Cas no 892295-80-6 (N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 892295-80-6
• MF: C₂₃H₁₉N₃O₄
• MW: 401.414665460587
• CID: 6063585
• PubChem ID: 22423427
• Update Time: 2025-05-27

N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• AKOS001759596
• MLS000936871
• VU0626194-1
• CHEMBL1585958
• 1,2,3,4-Tetrahydro-N-[(4-methoxyphenyl)methyl]-2,4-dioxo-3-phenyl-7-quinazolinecarboxamide
• F3407-0647
• HMS2922L09
• DTXSID201122279
• SMR000621425
• N-(4-methoxybenzyl)-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• 892295-80-6

• Inchi： 1S/C23H19N3O4/c1-30-18-10-7-15(8-11-18)14-24-21(27)16-9-12-19-20(13-16)25-23(29)26(22(19)28)17-5-3-2-4-6-17/h2-13H,14H2,1H3,(H,24,27)(H,25,29)
• InChI Key： PSNRHWYDZJISPP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(NCC3C=CC(=CC=3)OC)=O)=CC=2NC(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 401.13755610g/mol
• Monoisotopic Mass: 401.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide

Comprehensive Overview of N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892295-80-6)

N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892295-80-6) is a synthetic organic compound belonging to the tetrahydroquinazoline family. This structurally complex molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The compound features a quinazoline core, which is a privileged scaffold in medicinal chemistry, known for its diverse biological activities.

The tetrahydroquinazoline derivatives, including N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide, are often explored for their pharmacological properties. Researchers have investigated similar compounds for their potential roles as kinase inhibitors, anti-inflammatory agents, and anticancer candidates. The presence of the 4-methoxyphenyl and phenyl substituents in this molecule may contribute to its binding affinity with various biological targets, making it a subject of interest in structure-activity relationship (SAR) studies.

In recent years, the demand for novel heterocyclic compounds like N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide has surged, driven by advancements in high-throughput screening and computational drug design. The compound’s unique structure aligns with current trends in fragment-based drug discovery, where small molecular fragments are optimized to enhance potency and selectivity. This approach is particularly relevant in the development of targeted therapies for complex diseases.

The synthesis of N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide typically involves multi-step organic reactions, including cyclization and amide coupling strategies. Researchers often employ microwave-assisted synthesis or catalyzed reactions to improve yield and efficiency. The compound’s CAS No. 892295-80-6 serves as a unique identifier in chemical databases, facilitating its retrieval for patent analysis and literature reviews.

From a biochemical perspective, the tetrahydroquinazoline core of this compound may interact with enzymes or receptors involved in cell signaling pathways. This has led to speculation about its potential in addressing drug-resistant infections or chronic inflammatory conditions, topics frequently searched in biomedical forums. However, detailed in vitro and in vivo studies are necessary to validate these hypotheses.

The growing interest in N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide is also reflected in its inclusion in commercial chemical libraries used for drug screening. Companies specializing in custom synthesis and contract research often list this compound as part of their diverse compound collections, catering to academic and industrial researchers. Its molecular weight and lipophilicity parameters are critical for ADME (Absorption, Distribution, Metabolism, Excretion) predictions, a key consideration in preclinical development.

In summary, N-(4-methoxyphenyl)methyl-2,4-dioxo-3-phenyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892295-80-6) represents a promising candidate for further exploration in medicinal chemistry and drug discovery. Its structural features and potential bioactivity align with contemporary research trends, making it a valuable subject for future studies. As the scientific community continues to seek innovative therapeutic agents, compounds like this will remain at the forefront of pharmaceutical innovation.